Cas no 142979-66-6 (Carbamodithioic acid,(4-methylphenyl)-, 4-oxo-3-phenyl-2-thioxo-5-thiazolidinyl ester (9CI))

Carbamodithioic acid,(4-methylphenyl)-, 4-oxo-3-phenyl-2-thioxo-5-thiazolidinyl ester (9CI) structure
142979-66-6 structure
Product Name:Carbamodithioic acid,(4-methylphenyl)-, 4-oxo-3-phenyl-2-thioxo-5-thiazolidinyl ester (9CI)
CAS No:142979-66-6
MF:C17H14N2OS4
MW:390.565858364105
CID:206899
PubChem ID:3037357
Update Time:2025-04-19

Carbamodithioic acid,(4-methylphenyl)-, 4-oxo-3-phenyl-2-thioxo-5-thiazolidinyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid,(4-methylphenyl)-, 4-oxo-3-phenyl-2-thioxo-5-thiazolidinyl ester (9CI)
    • (4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-yl) N-(4-methylphenyl)carbamodithioate
    • DTXSID20931701
    • Carbamodithioic acid, (4-methylphenyl)-, 4-oxo-3-phenyl-2-thioxo-5-thiazolidinyl ester
    • 4-Oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-yl (4-methylphenyl)carbamodithioate
    • 142979-66-6
    • Inchi: 1S/C17H14N2OS4/c1-11-7-9-12(10-8-11)18-16(21)23-15-14(20)19(17(22)24-15)13-5-3-2-4-6-13/h2-10,15H,1H3,(H,18,21)
    • InChI Key: CATDXHPAOIVIJF-UHFFFAOYSA-N
    • SMILES: S1C(N(C2C=CC=CC=2)C(C1SC(NC1C=CC(C)=CC=1)=S)=O)=S

Computed Properties

  • Exact Mass: 389.99912
  • Monoisotopic Mass: 389.998896
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.48
  • Boiling Point: 542.6°Cat760mmHg
  • Flash Point: 281.9°C
  • Refractive Index: 1.782
  • PSA: 32.34
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